Cas no 69033-88-1 (4-(5-Bromopyrimidin-2-Yl)OxyPhenol)

4-(5-Bromopyrimidin-2-yl)oxyphenol is a brominated pyrimidine derivative featuring a phenolic ether linkage, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include a stable molecular structure, facilitating controlled functionalization, and the presence of both bromine and hydroxyl groups, which enhance reactivity in cross-coupling reactions and derivatization. The compound is particularly valuable in the development of bioactive molecules, serving as a precursor for kinase inhibitors and other therapeutic agents. Its high purity and well-defined chemical properties ensure reproducibility in research applications. Suitable for use in medicinal chemistry and material science, it offers a reliable building block for complex molecular architectures.
4-(5-Bromopyrimidin-2-Yl)OxyPhenol structure
69033-88-1 structure
Product Name:4-(5-Bromopyrimidin-2-Yl)OxyPhenol
CAS No:69033-88-1
MF:C10H7BrN2O2
MW:267.078781366348
CID:3485059
PubChem ID:13336640
Update Time:2025-06-09

4-(5-Bromopyrimidin-2-Yl)OxyPhenol Chemical and Physical Properties

Names and Identifiers

    • PHENOL, 4-[(5-BROMO-2-PYRIMIDINYL)OXY]-
    • 4-(5-bromo-2-pyrimidyloxy)phenol
    • 4-[(5-bromopyrimidin-2-yl)oxy]phenol
    • SCHEMBL11080118
    • PMONOVBATWRDGV-UHFFFAOYSA-N
    • DTXSID001291919
    • UCA03388
    • CS-0236911
    • 69033-88-1
    • 4-[(5-Bromo-2-pyrimidinyl)oxy]phenol
    • DA-41679
    • Z1162912568
    • 4-(5-bromopyrimidin-2-yl)oxyphenol
    • EN300-175079
    • AKOS013187284
    • 4-(5-Bromopyrimidin-2-Yl)OxyPhenol
    • Inchi: 1S/C10H7BrN2O2/c11-7-5-12-10(13-6-7)15-9-3-1-8(14)2-4-9/h1-6,14H
    • InChI Key: PMONOVBATWRDGV-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(OC2=NC=C(Br)C=N2)C=C1

Computed Properties

  • Exact Mass: 265.96909Da
  • Monoisotopic Mass: 265.96909Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.2Ų

Experimental Properties

  • Color/Form: No data available
  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Vapor Pressure: Not available

4-(5-Bromopyrimidin-2-Yl)OxyPhenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B786545-10mg
4-[(5-Bromopyrimidin-2-Yl)Oxy]Phenol
69033-88-1
10mg
$ 50.00 2022-06-06
TRC
B786545-50mg
4-[(5-Bromopyrimidin-2-Yl)Oxy]Phenol
69033-88-1
50mg
$ 160.00 2022-06-06
TRC
B786545-100mg
4-[(5-Bromopyrimidin-2-Yl)Oxy]Phenol
69033-88-1
100mg
$ 250.00 2022-06-06
Enamine
EN300-175079-0.05g
4-[(5-bromopyrimidin-2-yl)oxy]phenol
69033-88-1 95.0%
0.05g
$162.0 2025-03-21
Enamine
EN300-175079-0.1g
4-[(5-bromopyrimidin-2-yl)oxy]phenol
69033-88-1 95.0%
0.1g
$241.0 2025-03-21
Enamine
EN300-175079-0.25g
4-[(5-bromopyrimidin-2-yl)oxy]phenol
69033-88-1 95.0%
0.25g
$347.0 2025-03-21
Enamine
EN300-175079-0.5g
4-[(5-bromopyrimidin-2-yl)oxy]phenol
69033-88-1 95.0%
0.5g
$546.0 2025-03-21
Enamine
EN300-175079-1.0g
4-[(5-bromopyrimidin-2-yl)oxy]phenol
69033-88-1 95.0%
1.0g
$699.0 2025-03-21
Enamine
EN300-175079-2.5g
4-[(5-bromopyrimidin-2-yl)oxy]phenol
69033-88-1 95.0%
2.5g
$1370.0 2025-03-21
Enamine
EN300-175079-5.0g
4-[(5-bromopyrimidin-2-yl)oxy]phenol
69033-88-1 95.0%
5.0g
$2028.0 2025-03-21

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